3-(Chloromethyl)-2-methoxypyridine hydrochloride
Overview
Description
3-(Chloromethyl)-2-methoxypyridine hydrochloride (CMPH) is a synthetic compound that has been used in a variety of scientific research applications. CMPH has been found to have various biochemical and physiological effects, which can be utilized to further explore a variety of scientific and medical topics.
Scientific Research Applications
Synthesis Methods
- 3-(Chloromethyl)-2-methoxypyridine hydrochloride has been synthesized through various methods. One method involved maltol undergoing methylation, chloridation, oxidation, and methoxylation to yield 2-methyl-3, 4-dimethoxypyridine-N-oxide, which was then chloridized to obtain the title compound with an overall yield of 10.5% (Dai Gui-yuan, 2003).
- Another synthesis approach for a related compound, 2-chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride, involved N-oxidation, nitration, methoxylation, acylation, and hydrolysis processes, achieving a yield of 63.6% (Dai Gui, 2004).
Chemical Reactions
- 3-(Chloromethyl)-2-methoxypyridine hydrochloride has been used in various chemical reactions. For example, its lithiation pathway was investigated using deuterated probes, revealing critical availability of H-6 and H-3 protons for complete C-3 lithiation, suggesting a complex process involving precomplexation of lithium dialkylamides (P. Gros, S. Choppin, Y. Fort, 2003).
- Another study demonstrated the gas-phase methylation of 2-methoxypyridine with dimethylchlorinium ion, offering insights into the reaction mechanisms and comparisons with solution reactivity (R. O’Hair et al., 1995).
Catalysis and Polymerization
- The compound has also been involved in the design of catalytic carbonylative polymerizations of heterocycles, contributing to the synthesis of polyesters and amphiphilic poly(amide-block-ester)s (Guosheng Liu, L. Jia, 2004).
Formation of Pyridyne Precursors
- 3-(Chloromethyl)-2-methoxypyridine hydrochloride has been developed as a precursor for 2,3-pyridyne, a reactive intermediate in organic synthesis. It reacted regioselectively with 2-methoxyfuran and 2-methylfuran (M. Walters, P. Carter, Satyajit Banerjee, 1992).
Additional Applications
- The compound has been used in various other synthesis processes, like forming 2-methoxypyridine-3,4-dicarbonitriles and 4-methoxy-2,3-dihydro-1H-pyrrolo[3,4]pyridine-1,3-diones, which possess important properties such as intense fluorescence and antiphlogistic activity (O. V. Ershov et al., 2015).
properties
IUPAC Name |
3-(chloromethyl)-2-methoxypyridine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClNO.ClH/c1-10-7-6(5-8)3-2-4-9-7;/h2-4H,5H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFQPCKUWKAWAMG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=N1)CCl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90593638 | |
Record name | 3-(Chloromethyl)-2-methoxypyridine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90593638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Chloromethyl)-2-methoxypyridine hydrochloride | |
CAS RN |
117934-34-6 | |
Record name | 3-(Chloromethyl)-2-methoxypyridine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90593638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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